Cas no 5596-75-8 ((2-fluoro-4-methylphenyl)hydrazine)

• Product Name: (2-fluoro-4-methylphenyl)hydrazine
• CAS No: 5596-75-8
• MF: C₇H₉FN₂
• MW: 140.158164739609
• MDL: MFCD05662484
• CID: 823306
• PubChem ID: 40427372
• Update Time: 2025-05-20

(2-fluoro-4-methylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-methyl-phenyl)-hydrazine
• (2-Fluoro-4-methylphenyl)hydrazine
• CS-0153324
• MFCD05662484
• DA-16686
• EN300-330069
• SB37670
• D82866
• 5596-75-8
• QXPFYIANUNFIQE-UHFFFAOYSA-N
• J-500802
• SCHEMBL3648908
• BS-17585
• AKOS009233625
• (2-fluoro-4-methylphenyl)hydrazine

• MDL： MFCD05662484
• Inchi： 1S/C7H9FN2/c1-5-2-3-7(10-9)6(8)4-5/h2-4,10H,9H2,1H3
• InChI Key： QXPFYIANUNFIQE-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1NN

Computed Properties

• Exact Mass: 140.07497646g/mol
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on (2-fluoro-4-methylphenyl)hydrazine

5596-75-8: A Comprehensive Overview of (2-fluoro-4-methylphenyl)hydrazine

The compound 5596-75-8, also known as (2-fluoro-4-methylphenyl)hydrazine, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a hydrazine group with a fluorinated aromatic ring. The presence of both fluorine and methyl substituents on the phenyl ring introduces interesting electronic and steric properties, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of (2-fluoro-4-methylphenyl)hydrazine in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-cancer drug discovery. The ability of this compound to participate in nucleophilic aromatic substitution reactions has been leveraged to create derivatives with enhanced cytotoxicity against cancer cells. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that certain derivatives of (2-fluoro-4-methylphenyl)hydrazine exhibited selective inhibition of tumor growth in preclinical models.

Beyond its pharmacological applications, (2-fluoro-4-methylphenyl)hydrazine has also found utility in the synthesis of advanced materials. Its ability to form stable coordination complexes with transition metals has made it a valuable ligand in catalysis. A notable example is its use as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in the construction of complex organic molecules. Recent advancements in this area have been documented in *Nature Communications*, where researchers reported improved catalytic efficiency using (2-fluoro-4-methylphenyl)hydrazine derivatives.

The synthesis of (2-fluoro-4-methylphenyl)hydrazine typically involves a multi-step process that begins with the preparation of the corresponding aryl diazonium salt. This is followed by reaction with hydrazine to yield the desired product. The reaction conditions, including temperature and solvent choice, play a critical role in determining the yield and purity of the final product. Optimization studies have shown that using polar aprotic solvents like DMF or DMSO under mild heating conditions can significantly enhance the reaction efficiency.

From an environmental perspective, understanding the fate and behavior of (2-fluoro-4-methylphenyl)hydrazine in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles. A study published in *Environmental Science & Technology* revealed that under aerobic conditions, this compound undergoes rapid microbial degradation, suggesting that it may not pose significant long-term risks to aquatic environments.

In conclusion, (2-fluoro-4-methylphenyl)hydrazine (CAS No: 5596-75-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, catalysis, and materials science. As ongoing research continues to uncover new insights into its potential uses and environmental impact, this compound is poised to play an even more prominent role in future scientific advancements.